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Compound of Interest

Compound Name: 1-Cyclopentyl-4-nitrosopiperazine

Cat. No.: B1601858 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
1-Cyclopentyl-4-nitrosopiperazine, a secondary N-nitrosamine, has garnered significant

attention within the pharmaceutical industry as a potential genotoxic impurity. This technical

guide provides a comprehensive overview of its chemical identity, properties, synthesis, and

biological implications. It is intended to serve as a critical resource for professionals engaged in

drug development, quality control, and toxicological research, offering detailed experimental

protocols and insights into its metabolic activation and analytical detection.

Chemical Identity and Structure
1-Cyclopentyl-4-nitrosopiperazine is a chemical compound characterized by a piperazine

ring functionalized with a cyclopentyl group at one nitrogen and a nitroso group at the other.[1]

IUPAC Name: 1-cyclopentyl-4-nitrosopiperazine[2][3]

Synonyms: N-Nitroso Cyclopentylpiperazine (CPNP), Piperazine, 1-cyclopentyl-4-nitroso-[4]

[5][6][7]

CAS Number: 61379-66-6[2][3][8]

The chemical structure of 1-Cyclopentyl-4-nitrosopiperazine is presented below:
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General Formation Pathway of 1-Cyclopentyl-4-nitrosopiperazine

Reactants Conditions

Product

1-Cyclopentylpiperazine
(Secondary Amine Precursor)

1-Cyclopentyl-4-nitrosopiperazine
(NDSRI)

Nitrosation

Nitrosating Agent
(e.g., Nitrous Acid, Nitrites) Acidic Conditions

1-Cyclopentyl-4-nitrosopiperazine
(Parent Compound)

α-Hydroxy-nitrosamine
(Unstable Intermediate)

α-Hydroxylation

Cytochrome P450 Enzymes
(e.g., CYP2A6, CYP2E1)

Reactive Electrophiles
(e.g., Diazonium ions)

Spontaneous Decomposition

DNA Adducts

Cellular DNA

Mutagenesis &
Potential Carcinogenesis

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/product/b1601858?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1601858?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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